Cas no 111396-31-7 (2,6-Dipropyl-4-bromotetrahydropyran)

2,6-Dipropyl-4-bromotetrahydropyran structure
111396-31-7 structure
Product Name:2,6-Dipropyl-4-bromotetrahydropyran
CAS No:111396-31-7
MF:C11H21BrO
MW:249.187843084335
CID:2883541
Update Time:2023-08-10

2,6-Dipropyl-4-bromotetrahydropyran Chemical and Physical Properties

Names and Identifiers

    • 2,6-dipropyl-4-bromotetrahydropyran
    • cis-4-bromo-2,6-dipropyltetrahydropyran
    • 2,6-Dipropyl-4-bromotetrahydropyran
    • Inchi: 1S/C11H21BrO/c1-3-5-10-7-9(12)8-11(13-10)6-4-2/h9-11H,3-8H2,1-2H3
    • InChI Key: WWIFLHQVSCZKBA-UHFFFAOYSA-N
    • SMILES: BrC1CC(CCC)OC(CCC)C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 124
  • XLogP3: 4
  • Topological Polar Surface Area: 9.2
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